Cas no 2228446-35-1 (methyl2-(5-propylthiophen-2-yl)ethylamine)

• Product Name: methyl2-(5-propylthiophen-2-yl)ethylamine
• CAS No: 2228446-35-1
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• CID: 6128701
• PubChem ID: 165608974
• Update Time: 2025-06-13

methyl2-(5-propylthiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(5-propylthiophen-2-yl)ethylamine
• methyl[2-(5-propylthiophen-2-yl)ethyl]amine
• EN300-1752144
• 2228446-35-1

• Inchi： 1S/C10H17NS/c1-3-4-9-5-6-10(12-9)7-8-11-2/h5-6,11H,3-4,7-8H2,1-2H3
• InChI Key： QNBYPIOSNWSXDI-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCNC)CCC

Computed Properties

• Exact Mass: 183.10817072g/mol
• Monoisotopic Mass: 183.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.3Ų

Additional information on methyl2-(5-propylthiophen-2-yl)ethylamine

Introduction to Methyl2-(5-propylthiophen-2-yl)ethylamine (CAS No. 2228446-35-1)

Methyl2-(5-propylthiophen-2-yl)ethylamine, a compound with the chemical formula C₁₂H₁₉N, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its unique structural features, which include a thiophene ring and an amine functional group. The CAS number 2228446-35-1 provides a unique identifier for this substance, facilitating its recognition and use in various scientific applications.

The molecular structure of Methyl2-(5-propylthiophen-2-yl)ethylamine consists of a propyl-substituted thiophene ring connected to an ethylamine moiety. This configuration imparts specific electronic and steric properties to the molecule, making it a valuable candidate for further chemical modifications and functionalization. The presence of the thiophene ring suggests potential applications in the development of organic electronics, pharmaceuticals, and agrochemicals, where such heterocyclic compounds are frequently utilized.

In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities and industrial applications. The compound Methyl2-(5-propylthiophen-2-yl)ethylamine has garnered attention for its potential role in drug discovery and material science. Researchers have been exploring its pharmacological properties, particularly in the context of developing novel therapeutic agents that target various diseases.

One of the most compelling aspects of Methyl2-(5-propylthiophen-2-yl)ethylamine is its versatility as a building block in synthetic chemistry. The compound can be readily modified through various reactions, such as nucleophilic substitution, alkylation, and cyclization, to produce more complex molecules with tailored properties. This flexibility makes it an attractive choice for chemists working on the synthesis of novel compounds.

Recent studies have highlighted the potential of Methyl2-(5-propylthiophen-2-yl)ethylamine in the development of new pharmaceuticals. For instance, researchers have investigated its interactions with biological targets, including enzymes and receptors, to understand its mechanism of action. These studies have provided valuable insights into how this compound might be used to develop drugs that modulate specific biological pathways.

The synthesis of Methyl2-(5-propylthiophen-2-yl)ethylamine involves several key steps that require precise control over reaction conditions. The process typically begins with the preparation of the propylthiophene precursor, followed by functionalization to introduce the amine group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

In addition to its pharmaceutical applications, Methyl2-(5-propylthiophen-2-yl)ethylamine has shown promise in the field of materials science. The thiophene ring contributes to the compound's electronic properties, making it suitable for use in organic semiconductors and conductive polymers. These materials are increasingly important in the development of flexible electronics and advanced display technologies.

The safety and handling of Methyl2-(5-propylthiophen-2-yl)ethylamine are critical considerations in its use. While not classified as a hazardous material under standard regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects for Methyl2-(5-propylthiophen-2-yl)ethylamine are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to new discoveries and advancements. As our understanding of molecular interactions continues to grow, compounds like Methyl2-(5-propylthiophen-2-yl)ethylamine will play an increasingly important role in shaping the future of chemistry and related fields.